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Compound of Interest

Compound Name: Phosphorus trichloride

Cat. No.: B148003 Get Quote

Essential Safety and Handling Guide for
Phosphorus Trichloride
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS,

SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

Phosphorus trichloride (PCl₃) is a highly corrosive, toxic, and reactive chemical that

demands stringent safety protocols. It reacts violently with water, releasing phosphoric acid and

hydrogen chloride gas. This guide provides essential procedural information for the safe

handling, storage, and disposal of Phosphorus trichloride in a laboratory setting.

Hazard Summary
Phosphorus trichloride is a colorless to slightly yellow, fuming liquid with a pungent odor. It is

fatal if swallowed or inhaled and causes severe burns to the skin, eyes, and respiratory tract.[1]

[2][3][4] Contact with water or moisture produces a violent exothermic reaction, releasing

corrosive and toxic gases.[5][6] It is crucial to work in a dry environment and prevent any

contact with water.[4][5][6]
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Hazard Type Description

Acute Toxicity Fatal if swallowed or inhaled.[1][3][4]

Corrosivity

Causes severe burns to skin, eyes, and mucous

membranes.[2][3][5] Vapors can cause

irreversible eye damage.[5][6]

Reactivity
Reacts violently with water, liberating toxic

gases such as hydrogen chloride.[3][5][6]

Inhalation Hazard

Extremely destructive to the upper respiratory

tract, potentially causing pulmonary edema.[5]

[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Phosphorus trichloride. Workplace

controls, such as using the chemical within a closed system or a fume hood, are superior to

relying solely on PPE.[8] However, for any operation with the potential for exposure, the

following PPE must be worn.
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Body Part Recommended PPE Source(s)

Respiratory

A NIOSH-approved air-

supplied respirator is required

for any handling outside of a

closed system.[1]

[1]

Eye and Face

Chemical splash goggles and

a full face shield.[1] Contact

lenses should not be worn.[8]

[1][8]

Hands

Teflon (T) or Barricade (B)

gloves are recommended.

Impervious gloves are

mandatory.[5][6]

[5][6][8]

Body

Permeation-resistant clothing,

a fire-retardant laboratory coat,

and suitable foot protection.[1]

[5][6]

[1][5][6]

Glove Selection:

While general recommendations for "impervious" or "suitable rubber" gloves are common,

specific material testing provides the best guidance. For Phosphorus trichloride, the following

materials have been recommended:

Glove Material Recommendation

Teflon Recommended

Barricade Recommended

It is critical to consult the glove manufacturer's specific chemical resistance data. Factors such

as glove thickness, chemical concentration, temperature, and duration of exposure all affect the

level of protection.
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1. Preparation and Handling:

All personnel handling Phosphorus trichloride must be thoroughly trained on its hazards

and the proper handling procedures.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

or a glove box, especially when handling larger quantities.[6]

Ensure the work area is dry and free of moisture.[5][6]

Keep a supply of dry sand and a Class D fire extinguisher readily available. DO NOT USE

WATER or carbon dioxide extinguishers.[5][6]

All sources of ignition should be removed from the handling area.[8] Use non-sparking tools

when opening or closing containers.[5][8]

Emergency shower and eyewash stations must be immediately accessible.[8]

2. Storage:

Store Phosphorus trichloride in tightly closed containers, under nitrogen if possible, in a

cool, dry, and well-ventilated area.[8]

Store separately from combustible materials and incompatible substances such as water,

organic reagents, and strong oxidizers.[6]

Storage containers may become pressurized if contaminated with water.[6]
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Emergency Procedure

Spill

1. Evacuate all non-essential personnel from the

area.[8] 2. Wearing full PPE, cover the spill with

dry sand or another inert absorbent material.

DO NOT USE WATER.[5][6][8] 3. Use spark-

resistant tools to scoop the material into a

sealed container for disposal.[5] 4. Ventilate the

area after cleanup is complete.[8]

Fire

1. Use a Class D fire extinguisher or smother

the fire with dry sand. DO NOT USE WATER.[5]

[6] 2. Poisonous gases, including hydrogen

chloride and phosphine, are produced in a fire.

[8] 3. Containers may explode when heated.

Use a water spray to cool fire-exposed

containers from a distance, without allowing

water to contact the chemical.[8]

Skin Contact

1. Immediately remove all contaminated

clothing.[2] 2. Flush the affected skin with

copious amounts of water for at least 15-30

minutes.[5][6][9] 3. Seek immediate medical

attention.[2][3]

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 30 minutes, occasionally lifting

the upper and lower eyelids.[8][9] 2. Seek

immediate medical attention.[2][3][5]

Inhalation

1. Move the victim to fresh air immediately.[5][6]

[9] 2. If breathing is difficult, administer oxygen.

Do not use mouth-to-mouth resuscitation.[2] 3.

Seek immediate medical attention.[2][3][5]

Ingestion

1. Do NOT induce vomiting.[5][6] 2. If the victim

is conscious, have them drink 2-3 glasses of

water.[5][6] 3. Seek immediate medical

attention.[2][3][5]
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Disposal Plan
All waste containing Phosphorus trichloride must be treated as hazardous waste.[3]

Dispose of contents and containers at an approved waste disposal plant, in accordance with

local, regional, and national regulations.[3][10]

For small quantities, neutralization can be performed by slowly adding the Phosphorus
trichloride to a stirred, cooled suspension of a base like calcium hydroxide in an inert

solvent, outdoors or in a well-ventilated area. This process is hazardous and should only be

performed by trained personnel with appropriate safety measures in place.

Logical Workflow for Handling Phosphorus
Trichloride
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Caption: Workflow for the safe handling of Phosphorus trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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